2-[4-(1-adamantylacetyl)-1-piperazinyl]ethanol

• IUPAC Name: 2-(1-adamantyl)-1-[4-(2-hydroxyethyl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C18H30N2O2/c21-6-5-19-1-3-20(4-2-19)17(22)13-18-10-14-7-15(11-18)9-16(8-14)12-18/h14-16,21H,1-13H2
• InChI Key: RTAJNRIQPMPBPI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCO)C(=O)CC23CC4CC(C2)CC(C4)C3
• Molecular Formula: C18H30N2O2
• Molecular Weight: 306.4 g/mol

Description

2-[4-(1-adamantylacetyl)-1-piperazinyl]ethanol, also known as AAE, is a chemical compound that has been widely studied for its potential therapeutic applications. AAE is a derivative of piperazine and adamantane, which are both commonly used in medicinal chemistry.

Mechanism of Action

The exact mechanism of action of 2-[4-(1-adamantylacetyl)-1-piperazinyl]ethanol is not fully understood, but it is believed to act on several neurotransmitter systems in the brain, including the serotonergic, dopaminergic, and noradrenergic systems. 2-[4-(1-adamantylacetyl)-1-piperazinyl]ethanol has been shown to modulate the activity of these neurotransmitters, leading to its anxiolytic, antidepressant, and antipsychotic effects.
Biochemical and Physiological Effects:
In addition to its effects on neurotransmitter systems, 2-[4-(1-adamantylacetyl)-1-piperazinyl]ethanol has been shown to have other biochemical and physiological effects. 2-[4-(1-adamantylacetyl)-1-piperazinyl]ethanol has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that plays a key role in neuroplasticity and neuronal survival. 2-[4-(1-adamantylacetyl)-1-piperazinyl]ethanol has also been shown to decrease the levels of pro-inflammatory cytokines, which are implicated in various neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of 2-[4-(1-adamantylacetyl)-1-piperazinyl]ethanol is its high potency and selectivity for its target receptors. 2-[4-(1-adamantylacetyl)-1-piperazinyl]ethanol has been shown to have a high affinity for the serotonin 5-HT1A receptor, which is a target for many anxiolytic and antidepressant drugs. However, one limitation of 2-[4-(1-adamantylacetyl)-1-piperazinyl]ethanol is its poor solubility in water, which can make it difficult to administer in animal studies.

Future Directions

There are several future directions for the study of 2-[4-(1-adamantylacetyl)-1-piperazinyl]ethanol. One direction is the development of more efficient synthesis methods to improve the yield and purity of 2-[4-(1-adamantylacetyl)-1-piperazinyl]ethanol. Another direction is the investigation of the potential use of 2-[4-(1-adamantylacetyl)-1-piperazinyl]ethanol as a chemotherapeutic agent for various types of cancer. Additionally, further studies are needed to fully understand the mechanism of action of 2-[4-(1-adamantylacetyl)-1-piperazinyl]ethanol and its potential therapeutic applications in various fields of medicine.
Conclusion:
In conclusion, 2-[4-(1-adamantylacetyl)-1-piperazinyl]ethanol is a chemical compound that has been widely studied for its potential therapeutic applications. 2-[4-(1-adamantylacetyl)-1-piperazinyl]ethanol has been shown to have anxiolytic, antidepressant, and antipsychotic effects in animal models, and has also been studied for its potential use as a chemotherapeutic agent. 2-[4-(1-adamantylacetyl)-1-piperazinyl]ethanol modulates the activity of several neurotransmitter systems in the brain, and has other biochemical and physiological effects. While 2-[4-(1-adamantylacetyl)-1-piperazinyl]ethanol has several advantages, such as its high potency and selectivity for its target receptors, it also has limitations, such as its poor solubility in water. Further studies are needed to fully understand the potential of 2-[4-(1-adamantylacetyl)-1-piperazinyl]ethanol as a therapeutic agent.

Synthesis Methods

The synthesis of 2-[4-(1-adamantylacetyl)-1-piperazinyl]ethanol involves the reaction between 1-adamantylacetyl chloride and piperazine in the presence of a base, such as triethylamine. The resulting product is then reduced using sodium borohydride to yield 2-[4-(1-adamantylacetyl)-1-piperazinyl]ethanol. This method has been optimized to yield a high purity and high yield of 2-[4-(1-adamantylacetyl)-1-piperazinyl]ethanol.

Scientific Research Applications

2-[4-(1-adamantylacetyl)-1-piperazinyl]ethanol has been studied for its potential therapeutic applications in various fields of medicine, including neurology, psychiatry, and oncology. 2-[4-(1-adamantylacetyl)-1-piperazinyl]ethanol has been shown to have anxiolytic, antidepressant, and antipsychotic effects in animal models. 2-[4-(1-adamantylacetyl)-1-piperazinyl]ethanol has also been studied for its potential use as a chemotherapeutic agent due to its ability to induce apoptosis in cancer cells.